Cas no 1174894-36-0 (3-(1,3-Dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-5-amine)

• Product Name: 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
• CAS No: 1174894-36-0
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 5706175
• PubChem ID: 102801640
• Update Time: 2023-10-17

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-3-amine
• EN300-1150345
• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-5-amine
• 1174894-36-0
• [3,4'-Bi-1H-pyrazol]-5-amine, 1',3'-dimethyl-

• Inchi： 1S/C8H11N5/c1-5-6(4-13(2)12-5)7-3-8(9)11-10-7/h3-4H,1-2H3,(H3,9,10,11)
• InChI Key： QWEWALJPPJHTBJ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)=N1)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 458.2±45.0 °C(Predicted)
• pka: 14.22±0.10(Predicted)